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Abstract

This technical guide provides a comprehensive overview of the available data on the solubility
and stability of 4-methylpyridazine (CAS No: 1120-88-3; Molecular Formula: CsHsN2). Due to
a notable scarcity of specific experimental data for 4-methylpyridazine, this document also
includes relevant information on the parent compound, pyridazine, and its derivatives to offer
valuable context for researchers. The guide details general solubility characteristics, stability
considerations, and safety and handling procedures. Furthermore, a standard experimental
protocol for determining the aqueous and organic solvent solubility of heterocyclic compounds
like 4-methylpyridazine is provided, complete with a procedural workflow diagram. This
document aims to be a foundational resource for scientists and professionals working with this
compound in pharmaceutical and chemical research.

Introduction

4-Methylpyridazine is a heterocyclic organic compound featuring a pyridazine ring substituted
with a methyl group. The pyridazine scaffold is of significant interest in medicinal chemistry,
with its derivatives exhibiting a wide array of biological activities.[1] Understanding the
physicochemical properties of 4-methylpyridazine, particularly its solubility and stability, is
fundamental for its application in drug discovery, chemical synthesis, and formulation
development. This guide synthesizes the currently available information on these critical
parameters.
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Physicochemical Properties

Property Value Source
CAS Number 1120-88-3 [2]
Molecular Formula CsHeNz2 [2]
Molecular Weight 94.11 g/mol [2]

Solubility Profile

Direct experimental quantitative solubility data for 4-methylpyridazine is not readily available
in the public domain. However, general characteristics can be inferred from data on the parent
pyridazine molecule and related derivatives.

3.1. Aqueous Solubility

The parent compound, pyridazine, is described as being miscible with or soluble in water.[3][4]
The presence of the methyl group in 4-methylpyridazine is expected to slightly decrease
agueous solubility compared to pyridazine due to the increase in hydrophobicity. Studies on
other pyridazine derivatives, such as 3-aminopyridazines, have shown that they can form
dihydrochloride salts with excellent aqueous solubility, in contrast to the free bases which may
be oily.[5] Conversely, some pyridazinone derivatives are noted for their poor water solubility.[1]

3.2. Organic Solvent Solubility

Pyridazine is generally soluble in organic solvents such as alcohols and acetone.[4] It is
anticipated that 4-methylpyridazine will exhibit good solubility in a range of common organic
solvents.

3.3. Predicted Solubility

While experimental data is lacking, computational models can provide estimations of solubility.
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Parameter Predicted Value Source

Water Solubility logS =-1.48 (mol/L)

Octanol/Water Partition
- logP = 0.785
Coefficient

Note: These are computationally predicted values and should be confirmed by experimental
determination.

Stability Profile

Specific stability data for 4-methylpyridazine under various conditions (e.g., thermal,
photolytic, varying pH) is not extensively documented. General stability can be inferred from the
chemistry of the pyridazine ring.

The pyridazine ring is a stable aromatic system.[4] Some fused-ring pyridazine derivatives have
been reported to exhibit reasonably high stability in solution and in air at room temperature.[6]
However, the stability of any given derivative can be influenced by its substituents.

For handling and storage, it is recommended to keep 4-methylpyridazine in a tightly closed
container in a dry and well-ventilated place.

Safety and Handling

4-Methylpyridazine is classified as an irritant, causing skin and serious eye irritation. It may
also cause respiratory irritation.[7]

Recommended Handling Precautions:
e Avoid contact with skin, eyes, and clothing.
e Use in a well-ventilated area.

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

e Store in a cool, dry place away from incompatible materials.
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For detailed safety information, always refer to the material safety data sheet (MSDS) provided
by the supplier.[8][9]

Experimental Protocol: Solubility Determination

The following is a general protocol for determining the solubility of a compound like 4-
methylpyridazine in various solvents. This method is based on the shake-flask technique,
which is a standard approach for measuring equilibrium solubility.[10]

6.1. Materials

¢ 4-Methylpyridazine

o Selected solvents (e.g., deionized water, ethanol, DMSO, methanol, acetone)
e Analytical balance

 Vials with screw caps

o Shaker or orbital incubator capable of maintaining a constant temperature

o Centrifuge

e Syringe filters (e.g., 0.22 pm)

» High-performance liquid chromatography (HPLC) or UV-Vis spectrophotometer
¢ Volumetric flasks and pipettes

6.2. Procedure

» Preparation of Saturated Solutions:

o Add an excess amount of 4-methylpyridazine to a vial containing a known volume of the
selected solvent. The excess solid should be visible to ensure saturation.

o Seal the vials tightly.

o Place the vials in a shaker or incubator at a constant temperature (e.g., 25 °C or 37 °C).
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o Agitate the samples for a sufficient period to reach equilibrium (typically 24-48 hours).

o Sample Processing:

o After the equilibration period, allow the vials to stand undisturbed for a short time to allow
the excess solid to settle.

o Carefully withdraw an aliquot of the supernatant using a pipette.
o Filter the aliquot through a syringe filter to remove any undissolved solid.
e Analysis:

o Prepare a series of standard solutions of 4-methylpyridazine of known concentrations in
the respective solvent.

o Analyze the filtered supernatant and the standard solutions using a suitable analytical
method (e.g., HPLC or UV-Vis spectrophotometry) to determine the concentration of 4-
methylpyridazine in the saturated solution.

o Calculation:

o The determined concentration represents the equilibrium solubility of 4-methylpyridazine
in that solvent at the specified temperature.

6.3. Workflow for Solubility Determination
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Caption: Workflow for the experimental determination of 4-methylpyridazine solubility.
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Conclusion

While specific experimental data on the solubility and stability of 4-methylpyridazine is limited,
this guide provides a summary of the available information and context from related pyridazine
compounds. The provided experimental protocol offers a robust framework for researchers to
determine the solubility of 4-methylpyridazine in various solvents, which is a critical step for its
further development and application. Future studies are warranted to fully characterize the
physicochemical properties of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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